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Compound of Interest

Compound Name: Vat Black 27

Cat. No.: B15554348 Get Quote

An In-depth Technical Guide to Vat Black 27
This technical guide provides a comprehensive overview of the chemical structure, properties,

and applications of Vat Black 27, a synthetic vat dye belonging to the anthraquinone class. The

information is intended for researchers, scientists, and professionals in the fields of chemistry

and drug development, offering detailed data and experimental context.

Core Chemical Identity
Vat Black 27, also known by names such as Vat Olive R and C.I. 69005, is a complex organic

molecule used primarily in the textile industry for dyeing cellulosic fibers.[1][2][3] Its identity is

defined by several key identifiers, which are summarized in the table below.
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Identifier Value

CAS Number 2379-81-9[1][2][3][4][5][6]

Molecular Formula C42H23N3O6[1][2][4][5][6][7][8]

Molecular Weight 665.65 g/mol [1][2][5]

Chemical Class Anthraquinones[2]

Colour Index No. 69005[1][2]

SMILES String

O=C(C1=C2C(NC(C3=CC=CC=C3)=O)=CC4=

C1NC5=C4C=C(NC(C6=CC=CC=C6)=O)C(C7=

O)=C5C(C8=C7C=CC=C8)=O)C9=C(C=CC=C9

)C2=O[5]

Physicochemical Properties
Vat Black 27 is a black powder with distinct solubility characteristics that are fundamental to its

application as a vat dye.[1][2][4] It is insoluble in its oxidized form but can be converted to a

soluble leuco form under reducing, alkaline conditions.[9][10]

Property Value/Description

Appearance Black Powder[1][2][4]

Boiling Point ~685.54°C (rough estimate)[8][11]

Density ~1.537 g/cm³[8]

Solubility

- Insoluble: Water, Acetone, Ethanol, Toluene,

Xylene[1][2][4][12] - Slightly Soluble:

Chloroform, Pyridine, Quinoline[1][2][4][12] -

Soluble: o-chlorophenol[4], 2-Chlorophenol[2][3]

Behavior in Conc. H2SO4
Turns red; dilution yields a flocculent olive-green

precipitate.[2][3][4][12]

Leuco Form Color
- Alkaline Reduction: Reddish-brown[2][3][4] -

Acid Reduction: Yellowish-brown[2][4]
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Experimental Protocols
Manufacturing Methods
The synthesis of Vat Black 27 involves complex organic reactions. Two primary manufacturing

methods are reported:[2]

Method A: This process involves the condensation of N-(4-chloro-9,10-dioxo-9,10-

dihydroanthracen-1-yl)benzamide with N-(4-amino-9,10-dioxo-9,10-dihydroanthracen-1-

yl)benzamide in the presence of a copper catalyst, followed by cyclization using

chlorosulfonic acid.[2]

Method B: This method utilizes N-[4-(4-benzoylimino-9,10-dioxo-anthracen-1-ylidene)amino-

9,10-dihydroxy-anthracen-1-yl]benzamide, which undergoes a change in sulfuric acid,

followed by an oxidation step.[2]

The manufacturing of vat dyes, including Vat Black 27, often requires high-boiling solvents like

nitrobenzene and chlorinated benzenes, and may involve heavy metal catalysts.[13] These

processes can have low overall yields, contributing to the generation of hazardous waste.[13]

Vat Dyeing Process
The application of Vat Black 27 to cellulosic fibers like cotton is a multi-step process that

exploits its unique solubility properties.[9][10] The general protocol is as follows:

Reduction (Vatting): The insoluble Vat Black 27 pigment is converted into its water-soluble

leuco form. This is achieved in an alkaline bath (pH 11-13) using a reducing agent, most

commonly sodium dithionite (also known as sodium hydrosulfite).[10][14][15] The

temperature for this step is typically controlled between 40-50°C.[12]

Dyeing: The textile material is immersed in the dyebath containing the soluble leuco dye. The

leuco form has a high affinity for cellulosic fibers and penetrates the fiber structure.[4][9]

Oxidation: After dyeing, the fabric is exposed to air or treated with a chemical oxidizing

agent. This converts the soluble leuco dye back to its original insoluble pigment form,

trapping it within the fiber.[9][10][15]
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Soaping: The dyed fabric is washed with a hot soap or detergent solution. This step is crucial

for removing excess dye from the surface, developing the true color, and improving the dye's

fastness properties by promoting the aggregation of dye molecules into a more stable

crystalline form.[12][15]
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Vat Dyeing Workflow for Vat Black 27.

Applications
Vat Black 27 is primarily used for dyeing cotton and other cellulosic fibers such as viscose and

linen.[1][4][8][14]

Textile Dyeing: It is suitable for both immersion dyeing (jig dyeing) and continuous pad

dyeing processes.[2][12] It demonstrates good levelness and affinity for cotton fibers.[4][8]

Color Matching: Due to its shade, it is frequently used in combination with other vat dyes to

produce compound colors like gray, brown, dark green, and dark blue.[4][8][12]

Other Substrates: It can also be used for dyeing silk, leather, and polyester/cotton blended

fabrics, often in a single bath process with disperse dyes for the polyester component.[1][4]

[12]

Safety and Environmental Considerations
Toxicity: Limited toxicological data is available. One study indicates it can be an eye irritant in

rabbits.[16] Like many synthetic dyes, particularly those derived from complex aromatic

structures, caution should be exercised during handling.
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Environmental Impact: The manufacturing process for vat dyes is a significant source of

pollution, utilizing hazardous solvents and generating waste from low-yield reactions.[13]

Wastewater from dyeing processes can contain residual toxic chemicals, high pH levels, and

color, which pose aesthetic and ecological challenges.[17][18] While vat dyes are known for

their excellent fastness, which reduces bleeding during consumer use, their synthesis and

application phases present considerable environmental hurdles.[14][18]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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